Cas no 939757-44-5 (5,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: 5,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 939757-44-5
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 5580577
• PubChem ID: 16244325
• Update Time: 2026-03-11

5,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 5,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine
• 3-Benzofuranamine, 5,7-difluoro-2,3-dihydro-
• 5,7-Difluoro-2,3-dihydro-3-benzofuranamine
• N16647
• DTXSID101268139
• 939757-44-5
• AKOS009560794
• SB48097

• Inchi： 1S/C8H7F2NO/c9-4-1-5-7(11)3-12-8(5)6(10)2-4/h1-2,7H,3,11H2
• InChI Key： GEGMSPAFIBENDA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1OCC2N)F

Computed Properties

• Exact Mass: 171.04957017g/mol
• Monoisotopic Mass: 171.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 187.8±40.0 °C(Predicted)
• pka: 7.66±0.20(Predicted)

Additional information on 5,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine

Comprehensive Overview of 5,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 939757-44-5)

The compound 5,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 939757-44-5) is a fluorinated benzofuran derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro substitution and the amine functional group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. 5,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine aligns with this trend, as the presence of fluorine atoms can improve binding affinity to biological targets. This compound is often explored in the context of structure-activity relationship (SAR) studies, where slight modifications to its core structure can lead to significant changes in pharmacological properties.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine?" The synthesis typically involves multi-step reactions, starting from commercially available fluorinated precursors. Key steps include cyclization to form the benzofuran ring and subsequent amination to introduce the amine group. Researchers also investigate green chemistry approaches to optimize yield and reduce environmental impact.

Another hot topic is the biological activity of 5,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine. Preliminary studies suggest its potential as a ligand for G-protein-coupled receptors (GPCRs), which are critical targets in treating conditions like neurodegenerative diseases and chronic pain. The compound's ability to cross the blood-brain barrier (BBB) is also under investigation, as this property is essential for CNS-targeted therapies.

From an industrial perspective, 939757-44-5 is gaining attention for its role in high-throughput screening (HTS) libraries. Pharmaceutical companies are leveraging its scaffold to develop novel small-molecule inhibitors and modulators. Additionally, its stability under various pH conditions makes it suitable for formulation development in oral and injectable drug products.

Environmental and regulatory considerations are also paramount. While 5,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine is not classified as hazardous, researchers emphasize safe handling practices and proper waste disposal to minimize ecological impact. The compound's biodegradability and toxicity profile are subjects of ongoing studies to ensure compliance with global regulatory standards.

In summary, 5,7-Difluoro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 939757-44-5) represents a promising candidate for diverse applications in medicinal chemistry and material science. Its fluorinated benzofuran core and versatile reactivity position it as a key player in the development of next-generation therapeutics. As research progresses, this compound is expected to feature prominently in publications and patents, addressing unmet medical needs and advancing scientific innovation.